Cas no 681225-66-1 (ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate
• CAS No: 681225-66-1
• MF: C₂₆H₂₈N₄O₄S₂
• MW: 524.654923439026
• CID: 6150594
• PubChem ID: 4178121
• Update Time: 2025-10-28

ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate
• ethyl 4-[2-[2-[(4,5-diphenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanylacetyl]piperazine-1-carboxylate
• ETHYL 4-[2-({[(4,5-DIPHENYL-1,3-THIAZOL-2-YL)CARBAMOYL]METHYL}SULFANYL)ACETYL]PIPERAZINE-1-CARBOXYLATE
• 681225-66-1
• ethyl 4-(2-((2-((4,5-diphenylthiazol-2-yl)amino)-2-oxoethyl)thio)acetyl)piperazine-1-carboxylate
• F0558-0315
• Oprea1_486448
• AKOS001661955

• Inchi： 1S/C26H28N4O4S2/c1-2-34-26(33)30-15-13-29(14-16-30)22(32)18-35-17-21(31)27-25-28-23(19-9-5-3-6-10-19)24(36-25)20-11-7-4-8-12-20/h3-12H,2,13-18H2,1H3,(H,27,28,31)
• InChI Key： PXRUSQGBHYOMKR-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)S1)=O)CC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 524.15519773g/mol
• Monoisotopic Mass: 524.15519773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-2-({(4,5-Diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate (CAS: 681225-66-1)

The compound ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate (CAS: 681225-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the NF-κB pathway, which is crucial for the regulation of immune responses and cell survival. The compound's unique structural features, including the thiazole and piperazine moieties, contribute to its high binding affinity and selectivity for target proteins.

In addition to its anti-inflammatory properties, ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate has shown promise as an anticancer agent. Preclinical trials conducted in 2022 revealed its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer, by targeting the PI3K/AKT/mTOR pathway. These findings were further supported by in vivo studies, where the compound exhibited significant tumor growth inhibition with minimal toxicity.

The synthesis of this compound has also been optimized in recent years. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves scalability and reduces production costs. This advancement is particularly important for facilitating future clinical trials and potential commercialization.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its therapeutic efficacy.

In conclusion, ethyl 4-2-({(4,5-diphenyl-1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)acetylpiperazine-1-carboxylate represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Continued research and optimization will be essential to fully realize its potential in clinical applications.